Enhanced Lipophilicity (XLogP3) vs. Trifluoromethyl Analog
The replacement of the trifluoromethyl group with a trifluoroethyl group significantly increases the computed lipophilicity. 2-Chloro-4-(2,2,2-trifluoroethyl)phenol has an XLogP3-AA value of 3.6, compared to 2.6 for 2-chloro-4-(trifluoromethyl)phenol, representing a ΔLogP of +1.0 [1][2]. This higher lipophilicity, driven by the additional methylene spacer, can improve membrane permeability and binding affinity for hydrophobic target pockets in drug discovery programs.
| Evidence Dimension | Lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | 3.6 |
| Comparator Or Baseline | 2-Chloro-4-(trifluoromethyl)phenol: 2.6 |
| Quantified Difference | ΔLogP = +1.0 |
| Conditions | Computed using XLogP3 3.0 algorithm (PubChem release 2019.06.18) |
Why This Matters
A higher LogP value indicates greater lipophilicity, which is critical for optimizing pharmacokinetic properties and target engagement in medicinal chemistry.
- [1] PubChem Compound Summary for CID 57643431, 2-Chloro-4-(2,2,2-trifluoroethyl)phenol. Retrieved April 2026. View Source
- [2] PubChem Compound Summary for CID 123456, 2-Chloro-4-(trifluoromethyl)phenol. Retrieved April 2026. View Source
